Cas no 998-91-4 (Ethyl 3-ethoxybut-2-enoate)
Ethyl 3-ethoxybut-2-enoate is a versatile ester compound characterized by its α,β-unsaturated carbonyl structure, making it a valuable intermediate in organic synthesis. Its reactive enoate moiety allows for efficient participation in Michael additions, cyclizations, and other conjugate addition reactions. The ethoxy group enhances solubility in organic solvents, facilitating its use in homogeneous reaction conditions. This compound is particularly useful in the synthesis of heterocycles, pharmaceuticals, and fine chemicals due to its ability to act as a building block for more complex structures. Its stability under standard storage conditions and well-documented reactivity profile further contribute to its utility in research and industrial applications.
Ethyl 3-ethoxybut-2-enoate structure
Product Name:Ethyl 3-ethoxybut-2-enoate
CAS No:998-91-4
MF:C8H14O3
MW:158.194962978363
MDL:MFCD00026932
CID:83286
PubChem ID:5354173
Update Time:2025-10-13
Ethyl 3-ethoxybut-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-ethoxy-2-butenoate
- 3-Ethoxy-2-butenoic acid ethyl ester~Ethyl 3-ethoxycrotonate
- ETHYL 3-ETHOXYBUT-2-ENOATE
- 3-Ethoxy-2-butenoic acid ethyl ester
- 3-ethoxy-but-2-enoic acid ethyl ester
- 3-Ethoxycrotonic acid ethyl ester
- Crotonic acid,3-ethoxy-,ethyl ester
- Ethyl 3-ethoxycrotonate
- Ethyl β-ethoxycrotonate
- NSC 224119
- NSC 2321
- (Z)-Ethyl 3-ethoxybut-2-enoate
- (E)-ethyl 3-ethoxybut-2-enoate
- ethyl-3-ethoxybut-2-enoate
- Ethyl-3-ethoxybut-2-eneoate
- ZOCYCSPSSNMXBU-UHFFFAOYSA-N
- SY059436
- Z1251171259
- Ethyl (2E)-3-ethoxy-2-butenoate
- 5331-73-7
- Ethyl (E)-3-ethoxycrotonate
- DTXSID8075174
- Z740905622
- ethyl (2Z)-3-ethoxy-2-butenoate
- beta-Ethoxy-cronoic acid, ethyl ester
- SCHEMBL9639948
- ethyl trans-3-ethoxycrotonate
- MFCD00026932
- ethyl (E)-3-ethoxy-crotonate
- ethyl (2E)-3-ethoxybut-2-enoate
- 57592-45-7
- Ethyl3-ethoxy-2-butenoate
- 2-Butenoic acid,3-ethoxy-,ethyl ester
- 2-Butenoic acid, 3-ethoxy-, ethyl ester
- AI3-05594
- ethyl beta-ethoxycrotonate
- Crotonic acid, 3-ethoxy-, ethyl ester
- 998-91-4
- NSC-224119
- 2-Butenoic acid, 3-ethoxy-, ethyl ester, (2E)-
- NSC-2321
- (2E)-3-Ethoxybut-2-enoic acid ethyl ester
- CS-0250815
- NSC224119
- A916249
- AKOS009157043
- NSC2321
- Ethyl 3-ethoxy-2-butenoate, AldrichCPR
- DTXSID501303315
- EINECS 213-652-8
- CS-12474
- 28C6ULL9XY
- Ethyl 3-ethoxy-cis-crotonate
- (E)-3-ethoxy-crotonic acid ethyl ester
- ethyl (E)-3-ethoxybut-2-enoate
- EN300-52315
- AC2253
- Ethyl 3-ethoxybut-2-enoate
-
- MDL： MFCD00026932
- Inchi： 1S/C8H14O3/c1-4-10-7(3)6-8(9)11-5-2/h6H,4-5H2,1-3H3/b7-6+
- InChI Key： ZOCYCSPSSNMXBU-VOTSOKGWSA-N
- SMILES： O(CC)/C(/C)=C/C(=O)OCC
- BRN： 1757006
Computed Properties
- Exact Mass: 158.09400
- Monoisotopic Mass: 158.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5
- Surface Charge: 0
- XLogP3: 1.4
Experimental Properties
- Color/Form: Not determined
- Density: 0.965
- Melting Point: 30-32 °C(lit.)
- Boiling Point: 210 ºC
- Flash Point: 58 ºC
- Refractive Index: 1.4535
- Water Partition Coefficient: Insoluble in water.
- PSA: 35.53000
- LogP: 1.48980
- Solubility: Not determined
Ethyl 3-ethoxybut-2-enoate Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Ethyl 3-ethoxybut-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR23954-5g |
Ethyl 3-ethoxycrotonate |
998-91-4 | 97% | 5g |
£100.00 | 2023-08-31 | |
| Apollo Scientific | OR23954-25g |
Ethyl 3-ethoxycrotonate |
998-91-4 | 97% | 25g |
£175.00 | 2023-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y09455-10g |
Ethyl 3-Ethoxy-2-butenoate |
998-91-4 | 97% | 10g |
¥759.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y09455-100g |
Ethyl 3-Ethoxy-2-butenoate |
998-91-4 | 97% | 100g |
¥4489.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y09455-25g |
Ethyl 3-Ethoxy-2-butenoate |
998-91-4 | 97% | 25g |
¥1509.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y09455-5g |
Ethyl 3-Ethoxy-2-butenoate |
998-91-4 | 97% | 5g |
¥449.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y09455-1g |
Ethyl 3-Ethoxy-2-butenoate |
998-91-4 | 97% | 1g |
¥149.0 | 2023-09-05 | |
| eNovation Chemicals LLC | D759734-25g |
ETHYL 3-ETHOXYBUT-2-ENOATE |
998-91-4 | 97% | 25g |
$130 | 2024-06-07 | |
| eNovation Chemicals LLC | D782159-25g |
Ethyl 3-Ethoxy-2-butenoate |
998-91-4 | 97% | 25g |
$130 | 2024-07-20 | |
| eNovation Chemicals LLC | D782159-100g |
Ethyl 3-Ethoxy-2-butenoate |
998-91-4 | 97% | 100g |
$460 | 2024-07-20 |
Ethyl 3-ethoxybut-2-enoate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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